2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide

• IUPAC Name: 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H16N6OS/c1-4-17-10-9(15-16-17)11(13-6-12-10)19-5-8(18)14-7(2)3/h6-7H,4-5H2,1-3H3,(H,14,18)
• InChI Key: POCDBGPEFXCEJS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NC(C)C)N=N1
• Molecular Formula: C11H16N6OS
• Molecular Weight: 280.35 g/mol

Description

The compound “2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(propan-2-yl)acetamide” belongs to the class of 1,2,3-triazolo[4,5-d]pyrimidines. These compounds are known to be synthesized through a variety of synthetic routes.

Synthesis Analysis

The synthesis of these compounds involves cyclizing a heterocyclic diamine with a nitrite or reacting hydrazine hydrate with dicarbonyl 1,2,3-triazoles. Unique methods are known for the synthesis of 1,2,3-triazolo[1,5-a]pyrazines and their benzo-fused quinoxaline and quinoxalinone-containing analogs.

Molecular Structure Analysis

The molecular structure of these compounds is determined by 1D and 2D NMR spectroscopy and X-ray crystallography. The reaction can also be performed using enantiomeric starting materials leading to enantiomeric quinazolinotriazolobenzodiazepine with an ee of 95%.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be predicted using quantitative structure–activity relationship (QSAR) studies. These studies reveal key descriptors of 1,2,3-TPD and can help to screen out efficient and novel drugs in the future.

Scientific Research Applications

Synthesis and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines

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Anti-Gastric Cancer Effect

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c-Met Inhibition

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Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, some [1,2,3]triazolo[4,5-d]pyrimidine derivatives have been reported to inhibit USP28, a protein associated with the occurrence and development of various malignancies.

Future Directions

The [1,2,3]triazolo[4,5-d]pyrimidine scaffold can be used as a template for designing new LSD1 inhibitors. Furthermore, the discovery of potent and selective USP28 inhibitors with new chemotypes remains an area of active research.